Cas no 257907-05-4 (2-(4-(Hydrazonomethyl)phenyl)pyridine)

• Product name: 2-(4-(Hydrazonomethyl)phenyl)pyridine
• CAS No: 257907-05-4
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 5730236

2-(4-(Hydrazonomethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(2-pyridinyl)-, hydrazone
• 2-(4-(Hydrazonomethyl)phenyl)pyridine
• Atazanavir Impurity 13Q: What is Atazanavir Impurity 13 Q: What is the CAS Number of Atazanavir Impurity 13
• AtazavirImpurity13

• Inchi： 1S/C12H11N3/c13-15-9-10-4-6-11(7-5-10)12-3-1-2-8-14-12/h1-9H,13H2
• InChI Key： DCZGJCYEYJUCFD-UHFFFAOYSA-N
• SMILES： C(=NN)C1=CC=C(C2=NC=CC=C2)C=C1

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 375.8±44.0 °C(Predicted)
• pka: 4.04±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(4-(Hydrazonomethyl)phenyl)pyridine

Comprehensive Guide to 2-(4-(Hydrazonomethyl)phenyl)pyridine (CAS No. 257907-05-4): Properties, Applications, and Market Insights

2-(4-(Hydrazonomethyl)phenyl)pyridine (CAS No. 257907-05-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, often referred to in scientific literature by its systematic name, features a pyridine ring linked to a phenyl group via a hydrazonomethyl bridge. Its molecular formula is C₁₂H₁₁N₃, and it exhibits intriguing properties that make it valuable in various research and industrial applications.

The growing interest in 2-(4-(Hydrazonomethyl)phenyl)pyridine can be attributed to its role in the development of advanced materials and pharmaceuticals. Researchers are particularly intrigued by its potential as a building block for metal-organic frameworks (MOFs) and coordination polymers, which are currently hot topics in materials science. These applications align with the increasing demand for innovative materials in energy storage, catalysis, and sensor technologies—areas that dominate current scientific discussions.

From a chemical perspective, 2-(4-(Hydrazonomethyl)phenyl)pyridine demonstrates interesting reactivity patterns due to the presence of both pyridine and hydrazone functional groups. The pyridine moiety provides basicity and metal-coordinating ability, while the hydrazone group offers opportunities for further chemical modifications. This dual functionality makes the compound particularly attractive for designing molecular sensors and ligands for transition metal complexes, addressing current research trends in molecular recognition and catalysis.

In pharmaceutical research, derivatives of 2-(4-(Hydrazonomethyl)phenyl)pyridine are being explored for their potential biological activities. The hydrazone linkage is known to contribute to various pharmacological properties, making this compound a promising scaffold for drug discovery. This aligns with the pharmaceutical industry's current focus on developing novel small molecule therapeutics and targeted drug delivery systems, which are frequently searched topics in scientific databases.

The synthesis of 2-(4-(Hydrazonomethyl)phenyl)pyridine typically involves the condensation of 4-pyridinecarboxaldehyde with phenylhydrazine, a reaction that showcases the compound's straightforward yet elegant preparation. This synthetic accessibility contributes to its popularity in research laboratories, particularly in institutions focusing on heterocyclic chemistry and medicinal chemistry—two fields that consistently rank high in academic search queries.

Market analysis indicates growing demand for 2-(4-(Hydrazonomethyl)phenyl)pyridine among chemical suppliers and research institutions. The compound's CAS number (257907-05-4) serves as a crucial identifier in procurement databases, with search trends showing increased interest from pharmaceutical companies and materials science researchers. This reflects the broader industry shift toward specialized fine chemicals and research intermediates, topics that frequently appear in chemical industry reports and market analyses.

Quality control of 2-(4-(Hydrazonomethyl)phenyl)pyridine is typically performed using advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research applications, addressing common concerns among researchers about material quality and reproducibility—key factors that influence purchasing decisions in the scientific community.

From a safety perspective, proper handling of 2-(4-(Hydrazonomethyl)phenyl)pyridine requires standard laboratory precautions. While not classified as highly hazardous, researchers should employ appropriate personal protective equipment when working with this compound, in line with general laboratory safety protocols that are increasingly emphasized in scientific training programs worldwide.

The future outlook for 2-(4-(Hydrazonomethyl)phenyl)pyridine appears promising, with potential applications expanding into emerging fields such as molecular electronics and supramolecular chemistry. These areas represent cutting-edge research directions that frequently appear in scientific funding announcements and conference programs, indicating sustained interest in compounds with such versatile chemical architectures.

For researchers seeking detailed technical information about 2-(4-(Hydrazonomethyl)phenyl)pyridine (CAS No. 257907-05-4), numerous peer-reviewed publications are available that explore its synthesis, characterization, and applications. These resources provide valuable insights for scientists working in diverse fields, from materials science to pharmaceutical development, making this compound a subject of ongoing investigation and discussion in the chemical research community.